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Compound of Interest

4-(2,6-dipyridin-2-ylpyridin-4-
Compound Name:

yl)benzaldehyde

Cat. No.: B144893

CAS Number: 138253-30-2

Synonyms: 4'-(4-formylphenyl)-2,2":6',2"-terpyridine, 4-(2,6-di(pyridin-2-yl)pyridin-4-
yl)benzaldehyde

Introduction

4-(2,2"6',2"-terpyridin-4'-yl)benzaldehyde is a versatile organic compound that belongs to the
family of terpyridines. Terpyridines are a class of tridentate ligands renowned for their strong
and specific coordination to a wide variety of metal ions. This property has established them as
crucial building blocks in the fields of supramolecular chemistry, materials science, and
catalysis. The presence of a benzaldehyde functional group on the terpyridine core of this
particular molecule offers a reactive site for further chemical modifications, making it a valuable
precursor for the synthesis of more complex functional materials and probes for biological
systems.

This technical guide provides an in-depth overview of the synthesis, properties, and
applications of 4-(2,2".6',2"-terpyridin-4'-yl)benzaldehyde, with a focus on its relevance to
researchers, scientists, and drug development professionals.

Physicochemical Properties
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A summary of the key quantitative data for 4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde is
presented in the table below. It is important to note that while some data is available for the title
compound, other parameters are predicted or extrapolated from closely related structures.

Property Value Source
CAS Number 138253-30-2 [11[2]
Molecular Formula C22H15N30 [11[3]
Molecular Weight 337.37 g/mol [1][3]

) White to pale yellow
Physical Form )
powder/solid

Purity Typically >95%

Predicted Boiling Point 525.9 +50.0 °C [41[5]

Room temperature, in an inert
Storage Temperature
atmosphere

Soluble in chlorinated solvents
Solubilit (e.g., chloroform, General knowledge based on
olubili
Y dichloromethane) and some structure

polar organic solvents.

Spectroscopic Data

Spectroscopic characterization is crucial for the identification and quality control of 4-(2,2".6',2"-
terpyridin-4'-yl)benzaldehyde. Below are representative spectroscopic data.

Technique Data

5 10.12 (s, 1H), 8.78 (s, 2H), 8.75 (d, 2H), 8.69
1H NMR (400 MHz, CDCls) (d, 2H), 8.05 (m, 4H), 7.91 (m, 2H), 7.39 (M, 2H)

[6]

UV-Vis Absorption (in CHCIs) Amax = 283 nm[6]
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Experimental Protocols

The synthesis of 4-(2,2".6',2"-terpyridin-4'-yl)benzaldehyde can be achieved through several
synthetic routes. The most common and established method is the Krohnke condensation. An
alternative method involves the oxidation of a methyl-substituted precursor.

Synthesis via Krohnke Condensation

This method involves the reaction of 2-acetylpyridine with 4-formylbenzaldehyde (p-
tolualdehyde) in the presence of a base and an ammonia source.

Reactants:

2-acetylpyridine

4-formylbenzaldehyde

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Aqueous ammonia

Ethanol or Polyethylene Glycol (PEG-300) as solvent

Detailed Protocol (Adapted from related syntheses):

To a solution of 4-formylbenzaldehyde (1 equivalent) in ethanol, add 2-acetylpyridine (2
equivalents).

o Under stirring, add a solution of potassium hydroxide (2.5 equivalents) in a minimal amount
of water.

e Add aqueous ammonia to the reaction mixture.

« Stir the reaction at room temperature for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

e The reaction initially forms a 1,4-dihydropyridine intermediate, which is subsequently
oxidized in situ to the final terpyridine product.
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e Upon completion, the product precipitates from the reaction mixture.

o Collect the solid product by filtration and wash with water and ethanol to remove unreacted
starting materials and inorganic salts.

e The crude product can be further purified by recrystallization from a suitable solvent system
(e.g., chloroform/methanol) or by column chromatography on silica gel.

Synthesis via Oxidation

This alternative route involves the synthesis of 4'-(4-methylphenyl)-2,2":6',2"-terpyridine
followed by its oxidation to the desired aldehyde.

Step 1: Synthesis of 4'-(4-methylphenyl)-2,2".6",2"-terpyridine

This precursor is synthesized using the Krohnke methodology by reacting 2-acetylpyridine with
p-tolualdehyde.[7]

Step 2: Oxidation to 4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde
Reactants:

o 4'-(4-methylphenyl)-2,2".6',2"-terpyridine

e Selenium dioxide (SeOz2)

e 1,4-dioxane

o Water

Detailed Protocol:[6][7]

« In a high-pressure autoclave, dissolve 4'-(4-methylphenyl)-2,2":6',2"-terpyridine (1 equivalent)
in 1,4-dioxane.

e Add selenium dioxide (approximately 4 equivalents) and a small amount of water.

o Heat the sealed autoclave to 200°C for several hours.
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 After cooling to room temperature, the crude product is obtained.

 Purification is achieved by column chromatography using a mixture of chloroform and
methanol as the eluent.[6]

Applications in Research and Development

The primary application of 4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde stems from its identity as a
functionalized terpyridine ligand. The terpyridine moiety serves as a robust chelator for a wide
range of metal ions, while the aldehyde group provides a handle for covalent modification.

Ligand for Functional Metal Complexes

The most significant application of this compound is as a ligand in coordination chemistry. The
resulting metal complexes have been explored for a variety of applications:

¢ Luminescent Materials: Ruthenium(ll) and other transition metal complexes of terpyridine
derivatives are known for their photoluminescent properties. These properties can be tuned
by modifying the substituents on the terpyridine ligand, making them suitable for applications
in sensors, displays, and molecular probes.

o Catalysis: Terpyridine-metal complexes can act as catalysts in various organic
transformations. The well-defined coordination sphere around the metal center allows for
high selectivity and efficiency.

o Supramolecular Chemistry: The rigid structure and strong metal-binding affinity of
terpyridines make them ideal building blocks for the construction of complex supramolecular
assemblies, such as metallopolymers and molecular cages.

Precursor for Advanced Materials and Probes

The aldehyde functionality allows for the covalent attachment of this terpyridine unit to other
molecules or surfaces.

o Fluorescent Sensors: The aldehyde can be reacted with amines to form Schiff bases, which
can be designed to exhibit changes in their fluorescence upon binding to specific analytes,
such as metal ions. For instance, it can be used to synthesize porphyrin-terpyridine
conjugates for the fluorometric sensing of metal cations.[8]
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« Bioconjugation: The aldehyde group can be used to attach the terpyridine moiety to
biomolecules, such as proteins or DNA. The resulting bioconjugates can be used to study
biological processes or for the development of targeted therapeutics. Terpyridine derivatives
have shown potential as anticancer agents, possibly through their interaction with DNA and
the generation of reactive oxygen species.

« Surface Modification: The compound can be immobilized on surfaces to create materials with
specific metal-binding or catalytic properties.
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Caption: Synthetic routes to 4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde.
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Caption: Formation of functional metal complexes and their applications.

Safety Information

Based on available data, 4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde should be handled with care
in a laboratory setting. Standard personal protective equipment, including safety glasses,
gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or
a fume hood.

Hazard Statements:
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

4-(2,2":6',2"-terpyridin-4'-yl)benzaldehyde is a key synthetic intermediate with significant
potential in materials science and medicinal chemistry. Its robust metal-chelating properties,
combined with a reactive aldehyde group, make it an attractive building block for the design
and synthesis of a wide array of functional molecules and materials. The experimental
protocols provided herein offer reliable methods for its preparation, opening avenues for further
research and development in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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